2-Oxabicyclo[2.2.1]heptan-3-one

Catalog No.
S3320047
CAS No.
5732-97-8
M.F
C6H8O2
M. Wt
112.13 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
2-Oxabicyclo[2.2.1]heptan-3-one

Unbridged gamma-lactones yield near-equimolar diastereomer mixtures, forcing costly chromatography. 2-Oxabicyclo[2.2.1]heptan-3-one (CAS 5732-97-8) is a rigid bridged lactone that enforces facial selectivity for diastereoselective cyclopentane synthesis.

  • High d.e. in nucleophilic additions, reductions, and ring-opening metathesis.
  • Direct precursor to prostaglandin APIs, Brefeldin A, and PhanePhos chiral ligands.
  • Eliminates separation steps, reducing process costs.

CAS Number

5732-97-8

Product Name

2-Oxabicyclo[2.2.1]heptan-3-one

IUPAC Name

2-oxabicyclo[2.2.1]heptan-3-one

Molecular Formula

C6H8O2

Molecular Weight

112.13 g/mol

InChI

InChI=1S/C6H8O2/c7-6-4-1-2-5(3-4)8-6/h4-5H,1-3H2

InChI Key

PXIPIYIAXWNZCU-UHFFFAOYSA-N

SMILES

C1CC2CC1C(=O)O2

Canonical SMILES

C1CC2CC1C(=O)O2

The exact mass of the compound 2-Oxabicyclo[2.2.1]heptan-3-one is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 44109. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

Synonyms

2-Oxabicyclo[2.2.1]heptan-3-one, 2-Oxabicyclo[2.2.1]heptane-3-one, exo-2-Oxabicyclo[2.2.1]heptan-3-one

Purity

≥98%

Package Size

1 g, 5 g

2-Oxabicyclo[2.2.1]heptan-3-one (CAS: 5732-97-8) is a bridged bicyclic gamma-lactone primarily procured as a stereocontrolling building block in complex organic synthesis [1]. Characterized by its rigid [2.2.1] framework, it serves as a critical precursor for the diastereoselective construction of 1,3-disubstituted and 1,2,4-trisubstituted cyclopentanes . Industrial and academic buyers prioritize this compound for its ability to enforce strict facial selectivity during nucleophilic additions, reductions, and ring-opening metathesis, making it an indispensable starting material for synthesizing prostaglandins, macrolides like Brefeldin A, and chiral phosphine ligands [1].

Research Fit

Specialty solvent with reported lower toxicity profile
Defined scaffold for regioselective Baeyer-Villiger transformations
Strained bicyclic lactone for ring-opening polymerization studies

Substituting 2-oxabicyclo[2.2.1]heptan-3-one with unbridged analogs, such as gamma-butyrolactone or acyclic cyclopentanone-3-carboxylic acid, fundamentally compromises stereochemical control [1]. Unbridged systems lack the rigid geometric constraints of the [2.2.1] bicyclic scaffold, leading to poor facial bias during functionalization [2]. This results in nearly equimolar mixtures of diastereomers during ring-opening, necessitating costly, yield-depleting chromatographic separations. For procurement teams supporting total synthesis or chiral ligand manufacturing, the bridged lactone is practically non-interchangeable because its inherent strain and geometry directly dictate the high enantiomeric and diastereomeric excesses required in downstream active pharmaceutical ingredients (APIs) [1].

Substitution Risk

Target 2-Oxabicyclo[2.2.1]heptan-3-one
Risk if substituted Chloroform replacement based on class-level inference; verified head-to-head toxicity margins are not available.
Target Unsubstituted lactone scaffold
Risk if substituted Substituted analogs shift Baeyer-Villiger regioselectivity (C1 vs C3 migration), altering product distribution.
Target 2-Oxabicyclo monomer
Risk if substituted 2-Azabicyclo analogs produce polyamides with distinct thermal stability; polymer class cannot be interchanged.

Diastereoselective Ring-Opening for Cyclopentanes

The bridged structure of 2-oxabicyclo[2.2.1]heptan-3-one ensures exceptional diastereoselectivity during nucleophilic ring-opening and reduction processes, a feature absent in unbridged comparators [1]. When subjected to reductive cleavage or nucleophilic attack, the rigid[2.2.1] geometry restricts the trajectory of incoming reagents, yielding >95% diastereomeric excess (d.e.) for cis-1,3-disubstituted cyclopentanes . In contrast, acyclic or unbridged cyclopentane-1,3-diesters typically yield low stereoselectivity (often near 1:1 mixtures) under similar conditions.

Evidence DimensionDiastereomeric excess (d.e.) during nucleophilic ring-opening
Target Compound Data>95% d.e. (yielding stereodefined cis-1,3-disubstituted cyclopentanes)
Comparator Or BaselineUnbridged cyclopentane-1,3-diesters or acyclic precursors
Quantified DifferenceBridged lactone yields >19:1 stereoselectivity, whereas unbridged comparators yield near 1:1 mixtures
ConditionsNucleophilic attack or reductive cleavage in standard solvent systems

High diastereoselectivity eliminates the need for complex downstream chiral separations, significantly reducing solvent waste and improving overall process yield.

Solvent hazard profile
Class-level
Target described as less toxic/volatile; Chloroform baseline: 4-hr inhalation LC50 9,770 ppm (rat), 96-hr aquatic LC50 18 ppm (trout)
Supports solvent substitution with reported lower hazard profile
Direct head-to-head toxicity data for target not available

Chiral Resolution for Ligand Synthesis

Derivatives of 2-oxabicyclo[2.2.1]heptan-3-one serve as highly efficient chiral auxiliaries in the resolution of complex racemic mixtures, outperforming generic resolving agents [1]. In the synthesis of the privileged chiral ligand PhanePhos, the use of a hydroxymethyl derivative of this bridged lactone for the resolution of racemicparacyclophane-4,12-dicarboxylic acid achieved an enantiomeric excess (ee) of >97% [1]. Standard chiral amines often require multiple, yield-depleting recrystallizations to approach 90% ee in similar sterically hindered systems.

Evidence DimensionEnantiomeric excess (ee) achieved in chiral resolution
Target Compound Data>97% ee for (R)- and (S)-acids
Comparator Or BaselineStandard chiral resolving agents (e.g., generic chiral amines)
Quantified DifferenceBridged lactone auxiliary achieves >97% ee with high recovery, outperforming generic agents requiring multiple recrystallizations
ConditionsDiastereomeric ester formation, chromatographic separation, and base hydrolysis (tBuOK/H2O)

Procuring this specific scaffold enables the highly efficient commercial synthesis of premium chiral ligands like PhanePhos, directly impacting the economics of asymmetric catalysis.

BV regioselectivity
Cross-study comparable
Unsubstituted parent defines C1 migration baseline; 3-endo-MeO substituent shifts preference to C3 migration
Essential reference for rational design of dioxabicyclooctane synthesis
Substituent effects characterized in Tetrahedron (1992)

Orthogonal Reactivity and Lactone Stability

The inherent strain of the 2-oxabicyclo[2.2.1]heptane system allows for highly specific orthogonal reactivity, such as selective desulfonylation without premature lactone ring opening[1]. During the total synthesis of macrolides, treating a sulfonylated derivative of this bicyclic lactone with 6% Na/Hg and B(OH)3 in methanol resulted in an 87% yield of the desulfonylated intact lactone [1]. Standard aliphatic gamma-lactones are significantly more susceptible to unwanted ring-opening or reduction under similar metal-amalgam conditions.

Evidence DimensionLactone ring stability during reductive desulfonylation
Target Compound Data87% yield of intact desulfonylated bicyclic lactone
Comparator Or BaselineStandard aliphatic gamma-lactones
Quantified DifferenceBridged lactone resists premature ring-opening, maintaining structural integrity for late-stage macrolactonization
Conditions6% Na/Hg, B(OH)3, MeOH

The ability to selectively manipulate adjacent functional groups without premature lactone cleavage makes this compound an ideal advanced intermediate for complex macrolide synthesis.

Polymerization thermodynamics
Cross-study comparable
Oxabicyclic series ΔHp measured; aza-analog ABHO: max conversion 70%, polymer Tm ~307°C, Td ~335°C
Monomer class (lactone vs lactam) determines polymer backbone and thermal profile
Direct ΔHp for target not specified in open abstract
Ring strain & rigidity
Class-level
Estimated strain significantly higher than monocyclic lactones; norbornane framework strain ~67 kJ/mol (16 kcal/mol)
Strain may support enhanced ROP reactivity and stereochemical pre-organization
Strain energy not experimentally determined for this specific lactone

Prostaglandin and Macrolide Synthesis

2-Oxabicyclo[2.2.1]heptan-3-one is the premier starting material for synthesizing the cyclopentane core of complex natural products and APIs, such as Brefeldin A and various prostaglandins[1]. Its rigid framework allows for precise stereochemical functionalization before controlled ring-opening, ensuring the correct relative stereochemistry of the final product.

Chiral Phosphine Ligand Manufacturing

Derivatives of this bicyclic lactone are utilized as highly effective chiral auxiliaries for the resolution of racemic paracyclophane acids [2]. This application is critical for the industrial-scale production of PhanePhos, a privileged ligand used in asymmetric hydrogenation and cross-coupling reactions.

Conformationally Restricted GABA Analogues

The compound serves as a rigid scaffold for the synthesis of conformationally restricted amino acids, including cyclopentane-based GABA analogues. The predictable trajectory of nucleophilic attack on the bridged system allows medicinal chemists to systematically map the structure-activity relationships of neurological drug candidates.

Application Fit Matrix

Application
Selection Property
Validation Focus
Hydrophobic drug formulation solvent
Reported lower toxicity and volatility vs chloroform
Solvency equivalence for adriamycin/hypericin; environmental compliance
Baeyer-Villiger oxidation precursor
Unsubstituted scaffold for regioselectivity baseline
C1 vs C3 migration control; product distribution predictability
Ring-opening polymerization monomer
Strained bicyclic lactone (polyester pathway)
Polymer class confirmation (polyester vs polyamide); thermal property benchmarking
Stereocontrolled building block
Rigid bicyclo[2.2.1] framework
Conformational pre-organization; strain-driven reactivity for complex molecule synthesis

XLogP3

0.8

Other CAS

5732-97-8

Explore Compound Types